Cas no 317332-83-5 (1,3-Propanedione,1-(4-methyl-2-pyridinyl)-3-[3-(phenylmethyl)phenyl]-)
317332-83-5 structure
Product Name:1,3-Propanedione,1-(4-methyl-2-pyridinyl)-3-[3-(phenylmethyl)phenyl]-
CAS No:317332-83-5
MF:C22H19NO2
MW:329.391765832901
CID:315539
PubChem ID:457919
Update Time:2025-04-19
1,3-Propanedione,1-(4-methyl-2-pyridinyl)-3-[3-(phenylmethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanedione,1-(4-methyl-2-pyridinyl)-3-[3-(phenylmethyl)phenyl]-
- 1-(3-benzylphenyl)-3-(4-methylpyridin-2-yl)propane-1,3-dione
- 1,3-Propanedione, 1-(4-methyl-2-pyridinyl)-3-(3-(phenylmethyl)phenyl)-
- DTXSID00185624
- 1,3-Diketone A
- 1,3-Propanedione, 1-(4-methyl-2-pyridinyl)-3-[3-(phenylmethyl)phenyl]-
- 317332-83-5
- 1-(3-benzylphenyl)-3-(4-methyl-2-pyridyl)propane-1,3-dione
- SCHEMBL7077794
- 1-(3-Benzylphenyl)-3-(4-methylpyridin-2-yl)-propane-1,3-dione
- FQCWXXQNGKKETK-UHFFFAOYSA-N
-
- Inchi: 1S/C22H19NO2/c1-16-10-11-23-20(12-16)22(25)15-21(24)19-9-5-8-18(14-19)13-17-6-3-2-4-7-17/h2-12,14H,13,15H2,1H3
- InChI Key: FQCWXXQNGKKETK-UHFFFAOYSA-N
- SMILES: O=C(CC(C1C=C(C)C=CN=1)=O)C1=CC=CC(=C1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 329.14167
- Monoisotopic Mass: 329.141579
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47
- XLogP3: 4.7
Experimental Properties
- Density: 1.152
- Boiling Point: 537.2°Cat760mmHg
- Flash Point: 271.7°C
- Refractive Index: 1.602
- PSA: 47.03
1,3-Propanedione,1-(4-methyl-2-pyridinyl)-3-[3-(phenylmethyl)phenyl]- Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
317332-83-5 (1,3-Propanedione,1-(4-methyl-2-pyridinyl)-3-[3-(phenylmethyl)phenyl]-) Related Products
- 61780-16-3(Methanone, (4-butylphenyl)-2-pyridinyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk